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Compound of Interest

Compound Name: 5-Bromo-1-ethyl-1H-indole

Cat. No.: B1275852 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 5-Bromo-1-ethyl-1H-
indole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Bromo-1-ethyl-1H-indole, a key intermediate in the synthesis of various

biologically active compounds. This document details its physicochemical properties,

experimental protocols for its synthesis and purification, and discusses its reactivity and

potential biological significance.

Physicochemical Properties
5-Bromo-1-ethyl-1H-indole is a derivative of indole, featuring a bromine atom at the 5-position

and an ethyl group attached to the indole nitrogen. While extensive experimental data for this

specific molecule is not widely published, its properties can be inferred from its constituent

parts and data from closely related compounds.

Table 1: Core Physicochemical Properties of 5-Bromo-1-ethyl-1H-indole and Related

Compounds
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Property
5-Bromo-1-ethyl-
1H-indole

5-Bromo-1H-indole
5-Bromo-1-methyl-
1H-indole

Molecular Formula C₁₀H₁₀BrN[1] C₈H₆BrN[2][3] C₉H₈BrN[4]

Molecular Weight 224.09 g/mol [1] 196.04 g/mol [2][3][5] 210.07 g/mol [4]

Appearance
Not specified; likely a

solid

White to off-white

crystalline powder[5]

[6]

Not specified

Melting Point Not specified 90-92 °C[5] Not specified

Boiling Point Not specified 228.5°C (estimate)[5] Not specified

Solubility
Sparingly soluble in

water (predicted)

Sparingly soluble in

water (126 mg/L,

calculated)[5][6]

Not specified

Spectral Data
Spectral analysis is crucial for the identification and characterization of 5-Bromo-1-ethyl-1H-
indole. While a dedicated spectrum for this compound is not readily available, the expected

spectral characteristics can be extrapolated from its parent compound, 5-Bromo-1H-indole.

Table 2: Spectral Data for 5-Bromo-1H-indole
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Technique Data

¹H NMR
Spectral data is available, providing information

on the proton environments in the molecule.[7]

¹³C NMR
Spectral data is available, detailing the carbon

framework.[8]

Mass Spectrometry

The NIST WebBook provides the mass

spectrum for indole, showing characteristic

fragmentation patterns.[9] For 5-bromoindole,

the mass spectrum would show major peaks at

m/z 195 and 197 due to the bromine isotopes.[3]

IR Spectroscopy

IR spectra are available for 5-Bromoindole,

which would show characteristic peaks for N-H

stretching, C-H stretching, and C=C stretching

of the aromatic rings.[3][10]

Synthesis and Experimental Protocols
The synthesis of 5-Bromo-1-ethyl-1H-indole is typically achieved through the N-alkylation of

5-Bromo-1H-indole.

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of 5-Bromo-1-ethyl-1H-
indole.
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General Synthetic Workflow for 5-Bromo-1-ethyl-1H-indole

5-Bromo-1H-indole

Reaction Mixture

Base (e.g., NaH, K2CO3)
in Solvent (e.g., DMF, THF) Ethylating Agent (e.g., Ethyl iodide, Diethyl sulfate)

Work-up
(Quenching, Extraction)

Reaction

Purification
(Column Chromatography)

5-Bromo-1-ethyl-1H-indole

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Bromo-1-ethyl-1H-indole.

Detailed Experimental Protocol: N-Alkylation of 5-
Bromo-1H-indole
This protocol is a generalized procedure based on standard N-alkylation methods for indoles.

Preparation: To a solution of 5-Bromo-1H-indole (1.0 eq) in a suitable aprotic solvent such as

dimethylformamide (DMF) or tetrahydrofuran (THF), add a base (1.1-1.5 eq) portion-wise at

0 °C. Common bases for this reaction include sodium hydride (NaH) or potassium carbonate

(K₂CO₃).

Reaction: Stir the mixture at room temperature for 30-60 minutes to allow for the

deprotonation of the indole nitrogen.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1275852?utm_src=pdf-body-img
https://www.benchchem.com/product/b1275852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Alkylating Agent: Add the ethylating agent (1.1-1.5 eq), such as ethyl iodide or

diethyl sulfate, dropwise to the reaction mixture.

Monitoring: Allow the reaction to proceed at room temperature or with gentle heating. Monitor

the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by the slow addition of water. Extract the

product with a suitable organic solvent like ethyl acetate. Wash the combined organic layers

with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure 5-
Bromo-1-ethyl-1H-indole.

Chemical Reactivity
The reactivity of 5-Bromo-1-ethyl-1H-indole is influenced by the indole nucleus, the electron-

withdrawing bromine atom, and the N-ethyl group.

Electrophilic Substitution: The indole ring is generally susceptible to electrophilic attack,

primarily at the C3 position. The electron-withdrawing nature of the bromine at C5

deactivates the benzene ring towards further electrophilic substitution.[11]

Palladium-Catalyzed Cross-Coupling Reactions: The bromine atom at the C5 position is

amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck,

and Sonogashira couplings.[11] This allows for further functionalization and the synthesis of

more complex molecules.

N-H Acidity: The N-H proton of the parent 5-bromoindole is acidic and can be removed by a

base, which is the principle behind its N-alkylation. The electron-withdrawing bromine atom

increases the acidity of the N-H bond compared to unsubstituted indole.[11]
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Reactivity of the 5-Bromo-1-ethyl-1H-indole Core

C3: Primary site for
electrophilic attack

C5-Br: Site for
Pd-catalyzed

cross-coupling

N1-Et: Blocks N-substitution,
influences solubility

Click to download full resolution via product page

Caption: Key reactivity sites on the 5-Bromo-1-ethyl-1H-indole molecule.

Biological Activity and Applications
Indole derivatives are a significant class of compounds in medicinal chemistry due to their

diverse biological activities.[12] The introduction of a bromine atom can enhance the biological

activity of natural compounds.[13]

Anticancer and Antiproliferative Effects: Various derivatives of 5-bromoindole have been

investigated for their anticancer properties. For instance, 5-bromobrassinin has shown

efficacy in suppressing tumor growth.[13] Some indole-based compounds act as inhibitors of

key signaling pathways in cancer cells, such as the PI3K signaling pathway.[13] A related

compound, 3-Bromo-1-ethyl-1H-indole, has been identified as a potent anticancer agent.[14]

Enzyme Inhibition: Derivatives of 5-bromoindole have been designed as inhibitors of

enzymes like glutathione S-transferase isozymes, which are involved in drug resistance in

cancer cells.[14]

Antibacterial Agents: 5-bromoindole-2-carboxamides have been synthesized and evaluated

for their antibacterial activity against pathogenic Gram-negative bacteria.[15]
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Drug Development Intermediate: 5-Bromo-1-ethyl-1H-indole serves as a valuable building

block for the synthesis of more complex molecules with potential therapeutic applications.

The reactivity of the C-Br bond allows for the introduction of various substituents to explore

structure-activity relationships.

While there is no specific signaling pathway directly attributed to 5-Bromo-1-ethyl-1H-indole in

the provided search results, its derivatives are known to modulate pathways like the PI3K

pathway.

Potential Biological Impact of 5-Bromoindole Derivatives

5-Bromoindole Derivatives

Enzyme Inhibition
(e.g., GST, Tyrosine Kinases)

Modulation of Signaling Pathways
(e.g., PI3K pathway)

Antibacterial Activity

Anticancer Activity

Cell Cycle Arrest Apoptosis
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Caption: Logical relationships of 5-bromoindole derivatives' biological effects.

Safety and Handling
Detailed safety information for 5-Bromo-1-ethyl-1H-indole is not readily available. However,

based on related compounds like 5-bromoindole, it should be handled with care in a laboratory

setting. It may cause skin and eye irritation.[3] Standard laboratory safety practices, including

the use of personal protective equipment (gloves, safety glasses, and a lab coat), are

recommended. It should be stored in a cool, dark, and inert atmosphere.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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